Cas no 1926163-80-5 (Octreotide trifluoroacetate salt (Dimer, Parallel))

• Product Name: Octreotide trifluoroacetate salt (Dimer, Parallel)
• CAS No: 1926163-80-5
• MF: C₁₀₀H₁₃₃F₃N₂₀O₂₂S₄
• MW: 2152.50204920769
• MDL: MFCD30748663
• CID: 5182332
• Update Time: 2025-05-21

Octreotide trifluoroacetate salt (Dimer, Parallel) Chemical and Physical Properties

Names and Identifiers

• Octreotide trifluoroacetate salt (Dimer, Parallel)
• Octreotide (Dimer, Parallel)

• MDL： MFCD30748663
• Inchi： 1S/C98H132N20O20S4.C2HF3O2/c1-55(121)77(49-119)111-95(135)81-53-141-142-54-82(96(136)112-78(50-120)56(2)122)116-98(138)84(58(4)124)118-88(128)72(38-22-24-40-100)106-92(132)76(46-64-48-104-70-36-20-18-34-66(64)70)110-90(130)74(44-62-31-15-8-16-32-62)108-94(134)80(114-86(126)68(102)42-60-27-11-6-12-28-60)52-140-139-51-79(113-85(125)67(101)41-59-25-9-5-10-26-59)93(133)107-73(43-61-29-13-7-14-30-61)89(129)109-75(45-63-47-103-69-35-19-17-33-65(63)69)91(131)105-71(37-21-23-39-99)87(127)117-83(57(3)123)97(137)115-81;3-2(4,5)1(6)7/h5-20,25-36,47-48,55-58,67-68,71-84,103-104,119-124H,21-24,37-46,49-54,99-102H2,1-4H3,(H,105,131)(H,106,132)(H,107,133)(H,108,134)(H,109,129)(H,110,130)(H,111,135)(H,112,136)(H,113,125)(H,114,126)(H,115,137)(H,116,138)(H,117,127)(H,118,128);(H,6,7)/t55-,56-,57-,58-,67-,68-,71+,72+,73+,74+,75-,76-,77-,78-,79+,80+,81+,82+,83+,84+;/m1./s1
• InChI Key： LUSPXROKXWWHOM-GZFVIQAPSA-N
• SMILES： S1C[C@@H](C(N[C@H](CO)[C@@H](C)O)=O)NC([C@H]([C@@H](C)O)NC([C@H](CCCCN)NC([C@@H](CC2=CNC3C=CC=CC2=3)NC([C@H](CC2C=CC=CC=2)NC([C@H](CSSC[C@@H](C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](CO)[C@@H](C)O)=O)CS1)=O)[C@@H](C)O)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)=O)NC([C@@H](CC1C=CC=CC=1)N)=O)NC([C@@H](CC1C=CC=CC=1)N)=O)=O)=O)=O)=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 33
• Heavy Atom Count: 149
• Rotatable Bond Count: 34
• Complexity: 3820
• Topological Polar Surface Area: 803

Additional information on Octreotide trifluoroacetate salt (Dimer, Parallel)

Octreotide Trifluoroacetate Salt (Dimer, Parallel): A Comprehensive Overview

Octreotide Trifluoroacetate Salt (Dimer, Parallel), with the CAS number 1926163-80-5, is a significant compound in the field of peptide chemistry and drug development. This compound is a trifluoroacetate salt of octreotide, which is a synthetic analog of somatostatin. The dimer form, specifically the parallel dimer, represents a unique structural configuration that has garnered attention for its potential applications in therapeutic and diagnostic settings.

The synthesis of Octreotide Trifluoroacetate Salt involves advanced peptide coupling techniques and purification methods to ensure high purity and stability. Recent advancements in peptide chemistry have enabled the precise control of stereochemistry and conformational geometry, making it possible to produce the parallel dimer form with high fidelity. This form is particularly interesting due to its enhanced bioavailability and stability compared to the monomeric counterpart.

One of the key areas of research surrounding this compound is its application in peptide-based drug delivery systems. Studies have shown that the dimer form exhibits improved pharmacokinetic properties, including longer half-life and reduced clearance rates, which are highly desirable for therapeutic agents targeting chronic conditions such as neuroendocrine tumors or acromegaly. Furthermore, the trifluoroacetate salt form has been shown to enhance solubility and bioavailability, making it a promising candidate for parenteral administration.

Recent studies have also explored the potential of Octreotide Trifluoroacetate Salt (Dimer, Parallel) in diagnostic imaging applications. By incorporating radionuclides or contrast agents into the dimer structure, researchers have demonstrated its ability to target specific receptors with high specificity and sensitivity. These findings suggest that this compound could play a pivotal role in the development of novel imaging agents for early diagnosis and disease monitoring.

In terms of manufacturing and quality control, the production of this compound adheres to stringent Good Manufacturing Practices (GMP) guidelines to ensure consistency and safety. The use of state-of-the-art analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, has enabled precise characterization and quality assurance of the final product.

The growing interest in peptide-based therapeutics has led to increased research into the structural modifications of octreotide derivatives. The parallel dimer configuration has been found to enhance receptor binding affinity and selectivity, which are critical factors in optimizing therapeutic efficacy. Additionally, recent computational studies have provided insights into the molecular interactions that govern the stability and bioactivity of this compound.

In conclusion, Octreotide Trifluoroacetate Salt (Dimer, Parallel), with CAS number 1926163-80-5, represents a cutting-edge advancement in peptide chemistry with diverse applications in therapeutics and diagnostics. Its unique structural properties and enhanced pharmacokinetic profile make it a valuable tool in modern drug development pipelines.